![molecular formula C4H8N2O2 B075449 2-Methylmalonamide CAS No. 1113-63-9](/img/structure/B75449.png)
2-Methylmalonamide
Overview
Description
2-Methylmalonamide, also known as 2-MMA, is a compound belonging to the family of organic compounds known as carboxamides. It is an important intermediate in the synthesis of a variety of heterocyclic compounds, and has been used extensively in the synthesis of drugs, pesticides, and other products. 2-MMA is also used in the synthesis of peptides, proteins, and nucleic acid derivatives. As a result, it has become an important building block for the development of new drugs and other products.
Scientific Research Applications
Anticoccidial Agent in Veterinary Medicine : A study by Panitz (1979) explored the efficacy of N, N'-bis (3,4 ditrifluoromethylphenyl) methylmalonamide as an anticoccidial agent. It was found to control Eimeria infections in birds, but its safety margin was not sufficient for practical value (Panitz, 1979).
Role in Neurobiology : Methylene blue, a derivative of methylmalonamide, has been studied for its potential in treating neurodegenerative disorders and Alzheimer's disease, possibly through its inhibition of tau protein aggregation (Schirmer et al., 2011).
Antiviral Activity : Methylene blue's antiviral activity against SARS-CoV-2 was evaluated in vitro, showing potential as an affordable treatment for COVID-19 (Gendrot et al., 2021).
Chloroquine in COVID-19 Treatment : The potential benefit of chloroquine, a methylmalonamide derivative, in treating COVID-19 patients was discussed, highlighting the importance of considering its antiviral research history (Touret & de Lamballerie, 2020).
Synthesis of Pharmaceutical Intermediates : Somaiah et al. (2011) utilized ethyl-N-methylmalonamide in the synthesis of a key intermediate for the antidepressant (-)-paroxetine, demonstrating its utility in stereoselective synthesis (Somaiah et al., 2011).
Brain Damage in Methylmalonic Aciduria : Jafari et al. (2013) studied the effects of 2-Methylcitrate, related to 2-Methylmalonamide, on brain cells, revealing its toxicity leading to ammonium accumulation and apoptosis in organotypic brain cell cultures (Jafari et al., 2013).
Methyl Bromide Alternatives in Agriculture : Research by Schneider et al. (2003) on alternatives to methyl bromide, a methylmalonamide-related compound, for pest and pathogen control in agriculture, indicates the relevance of such compounds in environmental science (Schneider et al., 2003).
Neurotoxicity Studies : McLaughlin et al. (1998) investigated the toxicity of methylmalonate, a compound closely related to this compound, in neuronal cultures, providing insights into mitochondrial inhibition and neuronal death (McLaughlin et al., 1998).
Synthesis of Isovaline : Nojiri et al. (2015) explored the chemoenzymatic synthesis of (R)-isovaline using 2-ethyl-2-methyl-malonamide, highlighting its importance in drug development (Nojiri et al., 2015).
Exposure Biomarkers in Occupational Health : A study by Akesson et al. (2004) on the toxicokinetics of N-methyl-2-pyrrolidone, a derivative of methylmalonamide, in humans, underscores its significance in occupational health and safety (Akesson et al., 2004).
Safety and Hazards
properties
IUPAC Name |
2-methylpropanediamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O2/c1-2(3(5)7)4(6)8/h2H,1H3,(H2,5,7)(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGRKYGKHZOCPSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00912098 | |
Record name | 2-Methylpropanediimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00912098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1113-63-9 | |
Record name | 1113-63-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19878 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Methylpropanediimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00912098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-METHYLMALONAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the presence of a 2-methylmalonamide moiety influence the biological activity of compounds, particularly in the context of proteasome inhibition?
A1: Research suggests that the this compound moiety plays a crucial role in the potent inhibition of the 20S proteasome by macyranone A. This natural product, isolated from Cystobacter fuscus MCy9118, contains a rare this compound group within its structure []. X-ray crystallography studies revealed that this specific moiety interacts directly with the active β5 subunit of the proteasome, leading to irreversible binding and inhibition of its chymotrypsin-like activity []. This binding mode resembles that of epoxomicin, another natural product known for its proteasome-inhibiting properties []. The this compound group appears to stabilize the interaction between macyranone A and the proteasome, contributing to its potent inhibitory effect.
Q2: How does alkyl substitution on the central carbon of malonamides affect their ability to complex with europium(III)?
A2: Studies investigating the extraction of europium(III) with tetrahexylmalonamides demonstrate a significant impact of alkyl substitution on complexation []. Replacing one hydrogen atom on the central carbon with a methyl group (N,N,N′,N′-tetrahexylmalonamide to N,N,N′,N′-tetrahexyl-2-methylmalonamide) leads to a seven-fold decrease in the extraction constant for europium(III) []. Introducing a second methyl group (N,N,N′,N′-tetrahexyl-2,2-dimethylmalonamide) causes a further, substantial drop in the extraction constant []. This suggests that increasing steric hindrance around the central carbon atom significantly hinders the ability of these malonamides to effectively coordinate and extract europium(III).
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